4-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline
Overview
Description
4-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline (DFEPA) is a synthetic amine that has been used in a variety of scientific research applications. It is a versatile molecule, with a wide range of potential uses in the lab.
Scientific Research Applications
Anticancer Agents
Piperidine derivatives have been utilized in the development of anticancer agents. They show a wide variety of biological activities and are being utilized in different ways as anticancer agents .
Antiviral Agents
Some piperidine derivatives have shown promising antiviral activities. For example, certain isatin derivatives displayed prominent antiviral activities as HIV reverse transcriptase inhibitors .
Antimalarial Agents
Piperidine derivatives are also being utilized as antimalarial agents. Their unique chemical structure allows them to interact with the biological targets in the malaria parasite .
Antimicrobial and Antifungal Agents
Piperidine derivatives have been used as antimicrobial and antifungal agents. Their ability to disrupt the cell wall of microbes makes them effective in this role .
Antihypertensive Agents
Piperidine derivatives have been used in the treatment of hypertension. They can act as vasodilators, reducing the pressure in the blood vessels .
Analgesic and Anti-inflammatory Agents
Piperidine is a key component in many analgesic (pain-relieving) and anti-inflammatory drugs. These drugs help to reduce pain and inflammation in the body .
Anti-Alzheimer Agents
Piperidine derivatives have been used in the development of drugs for the treatment of Alzheimer’s disease. They can help to improve cognitive function and slow the progression of the disease .
Antipsychotic Agents
Piperidine derivatives have been used in the development of antipsychotic drugs. These drugs can help to manage the symptoms of conditions like schizophrenia .
properties
IUPAC Name |
4-[3-(1,1-difluoroethyl)piperidin-1-yl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18F2N2/c1-13(14,15)10-3-2-8-17(9-10)12-6-4-11(16)5-7-12/h4-7,10H,2-3,8-9,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APWZEFNOGCDLJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C2=CC=C(C=C2)N)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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